2-[5-(Furan-2-yl)-3-methylfuran-2-yl]acetic acid

• Molecular Formula: C11H10O4
• Molecular Weight: 206.19 g/mol
• IUPAC Name: 2-[5-(furan-2-yl)-3-methylfuran-2-yl]acetic acid
• InChI: InChI=1S/C11H10O4/c1-7-5-10(8-3-2-4-14-8)15-9(7)6-11(12)13/h2-5H,6H2,1H3,(H,12,13)
• InChI Key: JSDNHONQAIWHNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC(=C1)C2=CC=CO2)CC(=O)O

Description

2-[5-(Furan-2-yl)-3-methylfuran-2-yl]acetic acid ( 2060060-37-7) is a high-purity furan-based compound supplied for research and development purposes. With a molecular formula of C11H10O4 and a molecular weight of 206.19 g/mol, this chemical is characterized by its high purity and is identified by the SMILES code O=C(O)CC1=C(C)C=C(C2=CC=CO2)O1 . As a bifuran acetic acid derivative, it belongs to a class of heterocyclic compounds that are of significant interest in medicinal and organic chemistry . Researchers utilize such furan derivatives as key intermediates or building blocks in the synthesis of more complex molecules, including potential pharmaceuticals and functional materials . The compound is provided For Research Use Only and is not intended for diagnostic, therapeutic, or any human or veterinary use. Proper storage conditions and safe handling procedures in accordance with laboratory safety standards are required.

Preparation Methods

Synthesis of Furan Derivatives

• From Mucic Acid : Furan can be synthesized by distilling mucic acid. Heating mucic acid yields furoic acid, which can then be decarboxylated to furan.

• From 1,4-Diketones or Dialdehydes : Furan derivatives can be prepared by dehydrating 1,4-diketones or dialdehydes using phosphorous pentoxide or sulfuric acid.

• Feist-Benary Synthesis : α-chloro ketone is condensed with a β-keto ester in the presence of pyridine to yield furan derivatives.

• Using Propargyl Alcohols and Terminal Alkynes : Reacting propargyl alcohols with terminal alkynes yields 1,4-diynes, resulting in polysubstituted furans and water as a byproduct.

Preparation of 2,5-Disubstituted Furan Compounds

• Reacting Anhydrides with Acylating or Alkylating Reagents : 2,5-disubstituted furan compounds can be prepared by reacting 2,3-dicarboxylic anhydride-7-oxabicyclo[2.2.1]hept-5-ene and/or furan with an acylating reagent or an alkylating reagent.

  • The acylating reagent can be an anhydride and/or an acyl halide. The anhydride can be represented by Formula I, where R1 and R2 can be hydrogen or alkyl groups with 1 to 20 carbon atoms, or groups with 1 to 20 carbon atoms comprising halogen, aryl, heteroaryl, carbonyl, aliphatic group, or nitrile group.

  • The alkylating reagent is at least one selected from halogenated alkanes.

Diels-Alder Reaction

• Reacting Furan with Maleic Anhydride : 2,3-dicarboxylic anhydride-7-oxabicyclo[2.2.1]hept-5-ene is prepared by the Diels-Alder reaction of furan with maleic anhydride. The molar ratio of furan to maleic anhydride can range from 1:0.1 to 1:2. The Diels-Alder reaction is performed at a temperature ranging from -10°C to 100°C for 0.1 to 48 hours.

Functionalization of Furan Ring

• Electrophilic Substitutions : Furan is more reactive towards electrophilic substitutions.

• Substitution Reactions : Nucleophilic and electrophilic substitution reactions can occur, especially at the furan rings.

Derivatization to Acetic Acid

• Hydroarylation of Propenoic Acid Derivatives : 3-aryl-3-(furan-2-yl)propenoic acid derivatives can be synthesized via hydroarylation.

Chemical Reactions Analysis

Types of Reactions

2-[5-(Furan-2-yl)-3-methylfuran-2-yl]acetic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives, depending on the oxidizing agent used.

Reduction: Reduction reactions can convert the compound into more saturated derivatives.

Substitution: The furan rings can undergo substitution reactions, where hydrogen atoms are replaced by other functional groups.

Common Reagents and Conditions

Oxidizing Agents: Silver nitrate, potassium permanganate.

Reducing Agents: Hydrogen gas, palladium on carbon.

Substitution Reagents: Halogens, alkylating agents.

Major Products

The major products formed from these reactions include various oxidized, reduced, and substituted derivatives of the original compound.

Scientific Research Applications

2-[5-(Furan-2-yl)-3-methylfuran-2-yl]acetic acid has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the production of resins, agrochemicals, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-[5-(Furan-2-yl)-3-methylfuran-2-yl]acetic acid involves its interaction with various molecular targets. The compound can act as an inhibitor or activator of specific enzymes and receptors, depending on its structure and functional groups . The exact pathways and targets are still under investigation, but it is known to affect cellular processes such as signal transduction and gene expression .

Comparison with Similar Compounds

Key Observations :

• Substituent Impact: The presence of thiazolidinone or triazole-thiol rings (e.g., in and ) enhances cytotoxicity or antimicrobial activity, respectively, compared to simpler furylacetic acids .
• Natural vs. Synthetic: Natural derivatives (e.g., from C. cicadae or mulberry) lack complex substituents like thiazolidinone but may exhibit hypoglycemic or antioxidant effects .

Limitations and Contradictions

• Bioactivity Variability: While thiazolidinone derivatives are cytotoxic, simpler furylacetic acids (e.g., ) lack reported anticancer activity, highlighting the necessity of specific substituents .
• Synthetic Complexity : Benzofuran acetic acids require stringent reaction conditions (e.g., acid-catalyzed cyclization), limiting scalability compared to triazole-thiol derivatives .

Biological Activity

2-[5-(Furan-2-yl)-3-methylfuran-2-yl]acetic acid is a complex organic compound characterized by its dual furan ring structure and an acetic acid moiety. Its unique arrangement of functional groups contributes to its distinct chemical and biological properties, making it a subject of interest in medicinal chemistry. This article explores the biological activity of this compound, focusing on its potential therapeutic effects, mechanisms of action, and relevant research findings.

• Molecular Formula : C12H10O4
• Molecular Weight : 206.19 g/mol
• Structure : The compound consists of two furan rings and an acetic acid group, which may influence its reactivity and interaction with biological targets.

Biological Activity Overview

Research indicates that 2-[5-(Furan-2-yl)-3-methylfuran-2-yl]acetic acid exhibits a range of biological activities, including:

• Antimicrobial Properties : Studies have shown that derivatives of this compound possess antimicrobial activity, suggesting potential applications in treating infections.
• Anticancer Effects : The compound is being investigated for its anticancer properties, with some derivatives demonstrating cytotoxic activity against various cancer cell lines .
• Anti-inflammatory Effects : The furan nucleus is associated with anti-inflammatory activities, potentially modulating inflammatory pathways through the inhibition of specific enzymes .

The biological effects of 2-[5-(Furan-2-yl)-3-methylfuran-2-yl]acetic acid are likely mediated through interactions with various molecular targets:

• Enzyme Inhibition : The compound may act as an inhibitor or activator of specific enzymes involved in inflammatory and metabolic pathways.
• Receptor Binding : Its structure may enhance binding affinity to receptors linked to pain and inflammation, similar to non-steroidal anti-inflammatory drugs (NSAIDs).
• Signal Transduction Modulation : The compound may influence cellular signaling pathways, such as MAPK and PPAR-γ, which are crucial in regulating immune responses and inflammation .

Table 1: Summary of Biological Activities

Activity Type	Observations	References
Antimicrobial	Exhibits activity against various pathogens	,
Anticancer	Cytotoxic effects on cancer cell lines	,
Anti-inflammatory	Modulates inflammatory pathways

Case Studies

• Antimicrobial Activity : A study demonstrated that derivatives of 2-[5-(Furan-2-yl)-3-methylfuran-2-yl]acetic acid showed significant inhibition against methicillin-resistant Staphylococcus aureus (MRSA), highlighting its potential as an antimicrobial agent .
• Cytotoxicity Against Cancer Cells : In vitro tests revealed that certain analogs exhibited IC50 values in the range of 7.80–13.90 µg/mL against the MCF-7 breast cancer cell line, indicating promising anticancer properties .
• Inflammation Modulation : Research has indicated that the compound can inhibit nitric oxide production in activated macrophages, suggesting a role in reducing inflammation through oxidative stress regulation .